Cas no 77228-15-0 ( )

• Product Name: &nbsp
• CAS No: 77228-15-0
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 983290
• PubChem ID: 339381
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 77228-15-0
• NSC365788
• NSC-365788
• 2,2-dimethyl-5-(2-oxopropyl)-1,3-dioxane-4,6-dione
• DTXSID40320875
• DS-003472
•  

• Inchi： 1S/C9H12O5/c1-5(10)4-6-7(11)13-9(2,3)14-8(6)12/h6H,4H2,1-3H3
• InChI Key： KIYLGKVYVNOCOB-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)CC(C)=O)=O

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67